Cas no 2167546-25-8 (Tert-Butyl 4-bromo-3,3-difluoropyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 4-bromo-3,3-difluoropyrrolidine-1-carboxylate
• CAS No: 2167546-25-8
• MF: C₉H₁₄BrF₂NO₂
• MW: 286.113769054413
• CID: 4770822
• Update Time: 2026-02-26

Tert-Butyl 4-bromo-3,3-difluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-bromo-3,3-difluoropyrrolidine-1-carboxylate
• Tert-Butyl 4-bromo-3,3-difluoropyrrolidine-1-carboxylate

• Inchi： 1S/C9H14BrF2NO2/c1-8(2,3)15-7(14)13-4-6(10)9(11,12)5-13/h6H,4-5H2,1-3H3
• InChI Key： WMHSFUDYRSKPOA-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5

Additional information on Tert-Butyl 4-bromo-3,3-difluoropyrrolidine-1-carboxylate

Tert-Butyl 4-bromo-3,3-difluoropyrrolidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 4-bromo-3,3-difluoropyrrolidine-1-carboxylate, identified by the CAS number 2167546-25-8, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with bromine and fluorine atoms, along with a tert-butyl ester group. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of Tert-butyl 4-bromo-3,3-difluoropyrrolidine-1-carboxylate in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems. The bromine and fluorine substituents on the pyrrolidine ring are known to influence the molecule's pharmacokinetic properties, such as absorption and metabolism, making it an attractive candidate for drug design.

The synthesis of Tert-butyl 4-bromo-3,3-difluoropyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the pyrrolidine intermediate. This is followed by bromination and fluorination steps to introduce the necessary substituents. The tert-butyl ester group is then appended to complete the structure. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways for this compound, reducing production costs and improving yield.

In terms of chemical properties, Tert-butyl 4-bromo-3,3-difluoropyrrolidine-1-carboxylate exhibits interesting reactivity due to the electron-withdrawing effects of the fluorine atoms and the electron-donating tert-butyl group. These effects can be leveraged in various chemical transformations, such as nucleophilic substitutions or eliminations, which are critical in organic synthesis. The compound's stability under different reaction conditions has also been extensively studied, providing insights into its suitability for large-scale manufacturing processes.

From an application standpoint, Tert-butyl 4-bromo-3,3-difluoropyrrolidine-1-carboxylate has shown promise in the development of advanced materials. Its unique structure allows for incorporation into polymers or coatings where specific chemical functionalities are required. For instance, recent research has explored its use as a building block for creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

Moreover, the environmental impact of Tert-butyl 4-bromo-3,3-difluoropyrrolidine-1-carboxylate has been a topic of interest in recent studies. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial and commercial applications. These studies have provided valuable data for regulatory compliance and risk assessment purposes.

In conclusion, Tert-butyl 4-bromo-3,3-difluoropyrrolidine-1-carboxylate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an essential tool in modern organic chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.